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Compound of Interest

Compound Name: Methomyl-d3

Cat. No.: B1147697

For scientists and professionals in drug development and research, the quality and availability
of analytical standards are paramount. This technical guide provides an overview of
commercial suppliers for Methomyl-d3, a deuterated internal standard crucial for the accurate
quantification of the carbamate insecticide methomyl in various matrices.

Overview of Methomyl-d3

Methomyl-d3 is an isotopically labeled version of methomyl, intended for use as an internal
standard in analytical methodologies such as gas chromatography-mass spectrometry (GC-
MS) and liquid chromatography-mass spectrometry (LC-MS).[1][2] Its use allows for the precise
qguantification of methomyl by correcting for variations in sample preparation and instrument
response.[2]

Chemical Properties:

Property Value

Chemical Formula CsH7D3N2029[1]
Molecular Weight 165.2 g/mol [1]
CAS Number 1398109-07-3[1][3]

(E,Z2)-Methomyl-d3 (N-methyl-d3)[4], Methomyl

Synonyms
ynony D3[5]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1147697?utm_src=pdf-interest
https://www.benchchem.com/product/b1147697?utm_src=pdf-body
https://www.benchchem.com/product/b1147697?utm_src=pdf-body
https://www.benchchem.com/product/b1147697?utm_src=pdf-body
https://www.caymanchem.com/product/39576/methomyl-d3
https://cdn.caymanchem.com/cdn/insert/39576.pdf
https://cdn.caymanchem.com/cdn/insert/39576.pdf
https://www.caymanchem.com/product/39576/methomyl-d3
https://www.caymanchem.com/product/39576/methomyl-d3
https://www.caymanchem.com/product/39576/methomyl-d3
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Methomyl_3.htm
https://www.lgcstandards.com/IT/en/-E-Z-Methomyl-d3-N-methyl-d3-/p/CDN-D-7454?queryID=dbc43c3e5f63c69b2d090d8bcf4bea15
https://www.targetmol.com/compound/methomyl-d3-standard-10mg
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Commercial Suppliers and Product Specifications

A number of reputable suppliers offer Methomyl-d3 analytical standards. The following table

summarizes the key specifications from several prominent vendors to facilitate comparison.

. Purity/lsotopic Available
Supplier Product Name . Format .
Enrichment Quantities
99 atom % D,
(E,Z2)-Methomyl- min 98%
LGC Standards ) Neat 0.01 g, 0.05 g[6]
d3 (N-methyl-d3)  Chemical
Purity[4][6]
>98%
Cayman (Methomyl), ] N
] Methomyl-d3 Solid Not specified
Chemical >99% deuterated
forms (d1-d3)[2]
HPC Standards D3-Methomyl Not specified Not specified 10 mg[3]
Methomyl-d3 N N
TargetMol Not specified Not specified 10 mg[5]
(Standard)
1.1 ml, 5ml
CRM Methomyl D3 - Solution in ampoules (100
_ Not specified
LABSTANDARD solution Methanol mg/l or 1000
mg/l)[7]
LGC Standards
Fisher Scientific USA Not specified Not specified Not specified

METHOMYL-D3

Experimental Protocols and Usage

General Laboratory Procedures for Use as an Internal Standard:

Methomyl-d3 is primarily used as an internal standard for the quantification of methomyl.[1][2]

A typical workflow involves the following steps:
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Standard Preparation: A stock solution of Methomyl-d3 is prepared by dissolving the solid
material in a suitable solvent, such as chloroform or methanol.[2] It is recommended to purge
the solvent with an inert gas.[2]

Sample Spiking: A known amount of the Methomyl-d3 internal standard solution is added to
the unknown sample and to each of the calibration standards.

Sample Extraction and Cleanup: The sample is then subjected to an appropriate extraction
and cleanup procedure to isolate the analyte of interest (methomyl) and the internal
standard.

Instrumental Analysis: The extracted sample is analyzed by GC-MS or LC-MS.

Quantification: The concentration of methomyl in the unknown sample is determined by
comparing the peak area ratio of methomyl to Methomyl-d3 with the calibration curve
generated from the standards. For enhanced precision, the deuterated standard can be
guantitated against a more precisely weighed unlabeled standard by constructing a standard
curve of peak intensity ratios.[2]

Workflow for Using Methomyl-d3 as an Internal Standard
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Workflow for Quantification using Methomyl-d3

Prepare Methomyl-d3
Stock Solution

:
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Calibration Standards
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Extract and Clean Up
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:
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:
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Caption: A generalized workflow for the use of Methomyl-d3 as an internal standard in
guantitative analysis.

Quality Control and Documentation

Reputable suppliers provide comprehensive documentation to ensure the quality and
traceability of their analytical standards. Researchers should always request and review the
Certificate of Analysis (CoA) for each batch of Methomyl-d3. The CoA typically includes:

e Product identification (name, catalog number, batch number)
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Chemical and physical properties

Purity assessment (e.g., by HPLC, GC)

Isotopic enrichment data

Storage conditions and expiry date

Some suppliers, like Cayman Chemical, provide batch-specific data and documents, including
QC sheets and GC-MS data, upon request.[1]

Logical Relationship of Supplier Documentation

Supplier Documentation for Analytical Standards

Commercial Supplier

:

Methomyl-d3
Analytical Standard

o

Certificate of Analysis (CoA) Safety Data Sheet (SDS) Technical Data Sheet

Click to download full resolution via product page

Caption: The relationship between a commercial supplier and the essential documentation
provided for an analytical standard.

Safety and Handling

Methomyl and its deuterated analog should be handled with care in a laboratory setting. It is
important to consult the Safety Data Sheet (SDS) provided by the supplier before use.[2]
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Standard laboratory safety practices, including the use of personal protective equipment (PPE)
such as gloves and safety glasses, should be followed.

This guide provides a starting point for researchers seeking to procure Methomyl-d3 analytical
standards. It is recommended to contact the suppliers directly for the most up-to-date product
information, availability, and pricing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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